4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone

• Molecular Formula: C16H12Cl2N4O2
• Molecular Weight: 363.2 g/mol
• IUPAC Name: 4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)pyrimidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C16H12Cl2N4O2/c1-9-4-3-5-11(6-9)24-14-7-13(20-10(2)21-14)22-16(23)15(18)12(17)8-19-22/h3-8H,1-2H3
• InChI Key: BFHVQCXUEBVRSD-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC2=NC(=NC(=C2)N3C(=O)C(=C(C=N3)Cl)Cl)C

Description

4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone is a pyridazinone derivative that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. This compound is known for its unique chemical structure that exhibits remarkable biological and physical properties, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone is not fully understood. However, it is known to inhibit the activity of various enzymes by binding to their active sites. This compound also induces apoptosis in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential.
Biochemical and Physiological Effects:
4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone exhibits several biochemical and physiological effects. It inhibits the proliferation of cancer cells, induces apoptosis, and inhibits the activity of various enzymes. It also exhibits herbicidal activity by inhibiting the growth of weeds. Additionally, this compound shows potential as a material for organic electronics due to its unique physical properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone in lab experiments include its potent inhibitory activity against various enzymes, its anticancer activity, and its herbicidal activity. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another direction is to explore its potential as a herbicide for agricultural applications. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis method of 4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone involves the reaction of 2-methyl-6-(3-methylphenoxy)-4-chloropyrimidine with 4,5-dichloro-3(2H)-pyridazinone in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization techniques.

Scientific Research Applications

4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone has been extensively studied for its potential applications in medicinal chemistry. This compound exhibits potent inhibitory activity against various enzymes, including tyrosine kinases, protein kinases, and phosphodiesterases. It also shows promising anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, 4,5-dichloro-2-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-3(2H)-pyridazinone has been investigated for its potential use as a herbicide and as a material for organic electronics.